Cas no 2228920-71-4 (2-(2-azidoethyl)-3-bromophenol)

2-(2-Azidoethyl)-3-bromophenol is a versatile bifunctional compound featuring both an azido (-N₃) and a bromophenol moiety, making it valuable for click chemistry and further functionalization. The azide group enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), while the bromophenol unit offers reactivity for nucleophilic substitution or metal-catalyzed cross-coupling reactions. This compound is particularly useful in synthetic organic chemistry, polymer science, and bioconjugation applications due to its dual reactivity. Its structural design allows for selective modifications, facilitating the construction of complex molecular architectures. The presence of the phenol group also provides additional handles for derivatization or coordination chemistry. Suitable for controlled reactions under mild conditions, it is a practical intermediate in pharmaceutical and materials research.

2-(2-azidoethyl)-3-bromophenol structure

2228920-71-4 structure

Product Name:2-(2-azidoethyl)-3-bromophenol

CAS No:2228920-71-4

MF:C₈H₈BrN₃O

MW:242.072620391846

CID:5866075

PubChem ID:165654810

Update Time:2025-05-24

2-(2-azidoethyl)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

- 2-(2-azidoethyl)-3-bromophenol
- 2228920-71-4
- EN300-1927420
- Inchi： 1S/C8H8BrN3O/c9-7-2-1-3-8(13)6(7)4-5-11-12-10/h1-3,13H,4-5H2
- InChI Key： IDGZMSKNMOTOHX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1CCN=[N+]=[N-])O

Computed Properties

Exact Mass: 240.98507g/mol
Monoisotopic Mass: 240.98507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 34.6Å²

2-(2-azidoethyl)-3-bromophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1927420-0.05g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	0.05g	$624.0	2023-09-17
Enamine	EN300-1927420-0.1g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	0.1g	$653.0	2023-09-17
Enamine	EN300-1927420-0.25g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	0.25g	$683.0	2023-09-17
Enamine	EN300-1927420-0.5g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	0.5g	$713.0	2023-09-17
Enamine	EN300-1927420-1.0g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	1g	$743.0	2023-06-02
Enamine	EN300-1927420-2.5g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	2.5g	$1454.0	2023-09-17
Enamine	EN300-1927420-5.0g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	5g	$2152.0	2023-06-02
Enamine	EN300-1927420-10.0g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	10g	$3191.0	2023-06-02
Enamine	EN300-1927420-1g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	1g	$743.0	2023-09-17
Enamine	EN300-1927420-5g	2-(2-azidoethyl)-3-bromophenol	2228920-71-4	5g	$2152.0	2023-09-17

2-(2-azidoethyl)-3-bromophenol Related Literature

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Additional information on 2-(2-azidoethyl)-3-bromophenol

Comprehensive Analysis of 2-(2-Azidoethyl)-3-Bromophenol (CAS No. 2228920-71-4): Properties, Applications, and Research Insights

The compound 2-(2-azidoethyl)-3-bromophenol (CAS No. 2228920-71-4) is a specialized brominated phenol derivative with a unique azidoethyl functional group. This structural combination makes it a valuable intermediate in organic synthesis, particularly in click chemistry and bioconjugation applications. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential role in drug discovery, material science, and bioimaging technologies.

One of the most searched questions related to azido-containing compounds like 2-(2-azidoethyl)-3-bromophenol revolves around their stability and reactivity. The azide group (-N₃) is known for its participation in Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC), which are pivotal in biomolecule labeling. Meanwhile, the bromophenol moiety offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions.

In the context of green chemistry trends, 2-(2-azidoethyl)-3-bromophenol has garnered attention for its potential in sustainable synthesis. Recent studies highlight its utility in constructing heterocyclic scaffolds for biodegradable polymers or catalysts. The compound’s dual functionality (azide + bromo) aligns with the growing demand for multifunctional building blocks in high-throughput screening libraries.

From a spectroscopic characterization perspective, CAS No. 2228920-71-4 exhibits distinct NMR peaks (e.g., aromatic protons at 6.8–7.5 ppm and azido CH₂ at ~3.5 ppm) and IR absorption (~2100 cm⁻¹ for -N₃). These features are critical for quality control in industrial-scale production. Analytical chemists frequently search for HPLC purification methods and storage conditions (recommended: -20°C under inert gas) to maintain the compound’s integrity.

The rise of AI-driven drug design has further amplified interest in 2-(2-azidoethyl)-3-bromophenol. Computational models predict its compatibility with enzyme inhibitors and proteolysis-targeting chimeras (PROTACs). Additionally, its photophysical properties are being explored for fluorescent probes in live-cell imaging, a hot topic in cancer research forums.

For synthetic chemists, optimizing the yield of 2-(2-azidoethyl)-3-bromophenol often involves microwave-assisted synthesis or flow chemistry techniques. Patent databases reveal its inclusion in OLED materials and conductive polymers, addressing the energy storage sector’s needs. Safety data sheets emphasize standard laboratory precautions, though it is not classified as a hazardous substance under major regulatory frameworks.

In summary, CAS No. 2228920-71-4 represents a versatile tool for molecular innovation. Its synergy with bioorthogonal chemistry and catalysis positions it at the forefront of cutting-edge research, answering frequent queries about small-molecule modulators and smart materials in peer-reviewed literature.